Cas no 18233-70-0 (N-(4-Aminobutyl)acetamide hydrochloride)

• Product Name: N-(4-Aminobutyl)acetamide hydrochloride
• CAS No: 18233-70-0
• MF: C₆H₁₅ClN₂O
• MW: 166.649100542068
• MDL: MFCD00058264
• CID: 233678
• PubChem ID: 57653891
• Update Time: 2025-06-14

N-(4-Aminobutyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Aminobutyl)acetamide hydrochloride
• Acetamide,N-(4-aminobutyl)-, hydrochloride (1:1)
• N-ACETYLPUTRESCINE HYDROCHLORIDE
• monoacetyl-1,4-diaminobutane hydrochloride
• N-(4-Amino-butyl)-acetamid,Hydrochlorid
• N-(4-amino-butyl)-acetamide,hydrochloride
• N1-acetylputrescine hydrochloride
• DTXSID00499571
• N-(4-Aminobutyl)acetamide--hydrogen chloride (1/1)
• J-011664
• CS-0059569
• HY-113100
• s12336
• AKOS015950956
• Acetamide, N-(4-aminobutyl)-, monohydrochloride
• N-(4-aminobutyl)acetamide;hydrochloride
• N-Acetylputrescine hydrochloride, >=98% (TLC)
• N-(4-AMINOBUTYL)ACETAMIDE HCL
• SY347021
• 5-Bromosalicylicacid
• Acetamide, N-(4-aminobutyl)-, hydrochloride (1:1)
• 18233-70-0
• MFCD00058264
• FT-0650845
• AS-77753
• Acetamide,N-(4-aminobutyl)-,hydrochloride(1:1)
• XBECFEJUQZXMFE-UHFFFAOYSA-N
• ACETYLPUTRESCINE HYDROCHLORIDE

• MDL： MFCD00058264
• Inchi： 1S/C6H14N2O.ClH/c1-6(9)8-5-3-2-4-7;/h2-5,7H2,1H3,(H,8,9);1H
• InChI Key： XBECFEJUQZXMFE-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)NCCCCN

Computed Properties

• Exact Mass: 166.08700
• Monoisotopic Mass: 130.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 0.948
• Boiling Point: 301°Cat760mmHg
• Flash Point: 135.8°C
• PSA: 55.12000
• LogP: 1.75460

N-(4-Aminobutyl)acetamide hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on N-(4-Aminobutyl)acetamide hydrochloride

Recent Advances in the Study of N-(4-Aminobutyl)acetamide hydrochloride (CAS: 18233-70-0)

N-(4-Aminobutyl)acetamide hydrochloride (CAS: 18233-70-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has been the subject of recent investigations due to its potential applications in drug development and biochemical studies. The following research brief consolidates the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of N-(4-Aminobutyl)acetamide hydrochloride, aiming to improve its yield and purity for pharmaceutical applications. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to characterize the compound, ensuring its structural integrity and consistency. These efforts are critical for its potential use as a building block in the synthesis of more complex bioactive molecules.

In terms of biological activity, preliminary research suggests that N-(4-Aminobutyl)acetamide hydrochloride exhibits promising interactions with specific enzymatic targets. For instance, studies have indicated its role as a modulator of certain metabolic pathways, which could be leveraged in the treatment of metabolic disorders. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and evaluate its efficacy and safety profiles.

The therapeutic potential of N-(4-Aminobutyl)acetamide hydrochloride is another area of active investigation. Researchers are exploring its application in the development of novel therapeutics for neurological and cardiovascular diseases. Its structural similarity to naturally occurring bioactive amines makes it a candidate for drug repurposing and the design of new pharmacophores. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications.

In conclusion, N-(4-Aminobutyl)acetamide hydrochloride (CAS: 18233-70-0) represents a compound with substantial promise in the chemical biology and pharmaceutical sectors. Ongoing research continues to uncover its multifaceted roles, from a synthetic intermediate to a potential therapeutic agent. Future studies will likely focus on scaling up its production, optimizing its biological activity, and advancing it through preclinical and clinical trials. This brief underscores the importance of continued investment in the study of this compound to fully realize its potential in addressing unmet medical needs.